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Compound of Interest

Compound Name: Tert-butyl 4-bromobutanoate

Cat. No.: B008926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and handling protocols for tert-butyl 4-
bromobutanoate (CAS No. 110661-91-1), a key reagent in organic synthesis. Adherence to

these guidelines is essential for ensuring laboratory safety and maintaining experimental

integrity.

Chemical and Physical Properties
Tert-butyl 4-bromobutanoate is a colorless to pale yellow liquid.[1] A summary of its key

physical and chemical properties is presented in Table 1. This data is crucial for the design of

experiments and for understanding its behavior under various conditions.

Table 1: Physical and Chemical Properties of Tert-butyl 4-bromobutanoate
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Property Value Source

Molecular Formula C₈H₁₅BrO₂ [1]

Molecular Weight 223.11 g/mol [2][3]

CAS Number 110661-91-1 [2]

Appearance
Colorless to light orange to

yellow clear liquid
[1]

Density 1.258 g/cm³ [4]

Boiling Point 225.9 °C at 760 mmHg [4]

Flash Point 117.1 °C [4]

Solubility

Soluble in organic solvents like

ether and chloroform; less

soluble in water.

[1]

InChI Key
HJEZRYIJNHAIGY-
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[2]

SMILES CC(C)(C)OC(=O)CCCBr [2]

Hazard Identification and GHS Classification
Tert-butyl 4-bromobutanoate is classified as a hazardous substance. Understanding its

specific hazards is the first step in safe handling. The GHS classification provides a universally

understood framework for these hazards.

Table 2: GHS Hazard Classification for Tert-butyl 4-bromobutanoate
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation.

Signal Word: Warning

Hazard Pictogram:

GHS07 (Exclamation Mark)

Safe Handling and Experimental Protocol
Proper handling procedures are paramount to minimize exposure and prevent accidents. The

following protocol outlines the necessary steps for safely using tert-butyl 4-bromobutanoate
in a laboratory setting.

Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area. A certified chemical fume

hood is required to prevent the generation and inhalation of vapor or mist.[5]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is your primary defense against chemical exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[6][7]

Protects against splashes that

can cause serious eye

irritation.

Hand Protection

Wear suitable protective

gloves. Inspect gloves before

use.[5]

Prevents skin contact which

can cause irritation.

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[5] A lab coat is

mandatory.

Minimizes the risk of skin

contact.

Respiratory Protection

Not required under normal use

conditions with adequate

engineering controls.[5]

A fume hood should provide

sufficient respiratory

protection.

General Handling Protocol
Preparation: Before handling, read and understand the Safety Data Sheet (SDS). Ensure all

necessary engineering controls and PPE are in place.

Dispensing:

Ground/bond container and receiving equipment to prevent static discharge.

Use only non-sparking tools.[5][6]

Avoid contact with skin, eyes, and clothing.

Do not breathe mist or vapors.[6][7]

During Reaction:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA13727&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154340100&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14917~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:46:45~~tert-Butyl%20bromoacetate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14917~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:46:45~~tert-Butyl%20bromoacetate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14917~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:46:45~~tert-Butyl%20bromoacetate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14917~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:46:45~~tert-Butyl%20bromoacetate~~
https://www.fishersci.com/store/msds?partNumber=AAA13727&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13727&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154340100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the container tightly closed when not in use.[5]

Keep away from open flames, hot surfaces, and sources of ignition.[5][6]

Post-Handling:

Wash hands and face thoroughly after handling.

Take off contaminated clothing and wash it before reuse.

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.

Storage and Incompatibility
Proper storage is crucial for maintaining the chemical's stability and preventing hazardous

reactions.

Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated

place.[5] Store in a cool and shaded area, avoiding exposure to light. Some suppliers

recommend refrigerated storage (0-10°C).

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[6]

First Aid and Emergency Procedures
In the event of exposure, immediate and appropriate action is critical.

Table 4: First Aid Measures
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Exposure Route Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Get medical

advice/attention if you feel unwell.

Skin Contact

Take off all contaminated clothing immediately.

Wash off with plenty of water. If skin irritation

occurs, get medical advice/attention.

Eye Contact

Rinse with plenty of water, also under the

eyelids, for at least 15 minutes. If contact lenses

are worn, remove them if easy to do. If eye

irritation persists, get medical advice/attention.

Ingestion
Rinse mouth. Get medical advice/attention. Do

not induce vomiting.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local

circumstances and the surrounding environment, such as dry sand, dry chemical, or alcohol-

resistant foam.

Protective Equipment: Firefighters should use personal protective equipment.

Accidental Release Measures:

Personal Precautions: Evacuate personnel to safe areas. Wear suitable protective

equipment. Ensure adequate ventilation.[5]

Containment and Cleanup: Soak up the spill with an inert absorbent material (e.g., sand,

silica gel, acid binder, universal binder, sawdust). Keep in suitable, closed containers for

disposal.[5][6]

Visualized Workflows and Hazard Relationships
To further clarify the safety protocols, the following diagrams illustrate the safe handling

workflow and the interrelation of hazards.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal Phase

Review SDS

Verify Engineering Controls
(Fume Hood, Eyewash)

Don PPE
(Goggles, Gloves, Lab Coat)

Ground Equipment

Dispense Chemical
(Avoid Inhalation/Contact)

Perform Experiment

Securely Close Container

Clean Work Area

Doff PPE Correctly

Wash Hands Thoroughly

Segregate Waste

Label Waste Container

Dispose via EHS Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of tert-butyl 4-bromobutanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b008926?utm_src=pdf-body-img
https://www.benchchem.com/product/b008926?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


tert-Butyl
4-bromobutanoate

Causes Skin Irritation
(H315)

Causes Serious Eye Irritation
(H319)

May Cause Respiratory Irritation
(H335)

Wear Protective Gloves
(P280)

Wash Hands After Handling
(P264)

Wear Eye/Face Protection
(P280)

Use in Well-Ventilated Area
(P271)

Click to download full resolution via product page

Caption: Relationship between hazards and key precautionary measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Tert-butyl 4-bromobutanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008926#safety-precautions-and-handling-of-tert-
butyl-4-bromobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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